![molecular formula C6H9ClN2O2 B2798991 Methyl 5-methyl-1H-imidazole-2-carboxylate;hydrochloride CAS No. 2361775-39-3](/img/structure/B2798991.png)
Methyl 5-methyl-1H-imidazole-2-carboxylate;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 5-methyl-1H-imidazole-2-carboxylate;hydrochloride” is a chemical compound with the CAS Number: 2361775-39-3 . It has a molecular weight of 176.6 and is a powder at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H8N2O2.ClH/c1-4-3-7-5 (8-4)6 (9)10-2;/h3H,1-2H3, (H,7,8);1H . This indicates the presence of a methyl group attached to the imidazole ring and a carboxylate group also attached to the ring.Scientific Research Applications
Chemistry and Synthesis
Imidazole derivatives are pivotal in the synthesis of various chemical compounds. For instance, the hydrolysis of ethyl 1-methyl-4-nitro-1H-imidazole-2-carboxylate leads to the formation of 1-methyl-4-nitro-1H-imidazol-2-carboxylic acid, showcasing the reactivity and utility of imidazole derivatives in chemical transformations (Wu, Liu, & Ng, 2005). Additionally, the synthesis of optically active 1H-imidazole 3-oxides from amino acid esters reveals the potential of imidazole compounds in creating chiral molecules, which are crucial in medicinal chemistry and asymmetric synthesis (Jasiński, Mlostoń, Linden, & Heimgartner, 2008).
Material Science
In material science, imidazole derivatives have been explored for their corrosion inhibition properties. Studies on the efficiency of imidazole and its derivatives for corrosion inhibition of copper in acidic environments highlight their potential as protective agents against metal corrosion, which is vital for extending the lifespan of metal-based structures and components (Gašparac, Martin, & Stupnišek-lisac, 2000).
Drug Development and Biological Applications
Imidazole rings are common in biologically active molecules. For example, biology-oriented drug synthesis (BIODS) of 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl aryl carboxylate derivatives demonstrates the utility of imidazole derivatives in creating compounds with potential β-glucuronidase inhibitory activity, which could be relevant in the development of new therapeutics (Salar et al., 2017).
Environmental Science
Imidazole derivatives also find applications in environmental science, as illustrated by the use of hydrophobic d-galactose-based ionic liquid for the sequestration of Pb2+ ions from aqueous solutions. This demonstrates the potential of imidazole-based compounds in environmental cleanup and pollution control (Jayachandra, Lakshmipathy, & Reddy, 2016).
Safety and Hazards
Future Directions
Imidazole compounds have a broad range of chemical and biological properties and have become an important synthon in the development of new drugs . They show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities . Therefore, “Methyl 5-methyl-1H-imidazole-2-carboxylate;hydrochloride” and related compounds may have potential applications in drug development.
Mechanism of Action
Target of Action
Imidazole derivatives are known to interact with various biological targets, including enzymes and receptors, contributing to their diverse biological activities .
Mode of Action
Imidazole derivatives are known to interact with their targets through various mechanisms, including binding to active sites, inhibiting enzymatic activity, or modulating receptor function .
Biochemical Pathways
Imidazole derivatives are known to influence a variety of biochemical pathways due to their interaction with multiple biological targets .
Result of Action
Imidazole derivatives are known to exhibit various biological activities, including antiviral, anti-inflammatory, and anticancer effects .
Properties
IUPAC Name |
methyl 5-methyl-1H-imidazole-2-carboxylate;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O2.ClH/c1-4-3-7-5(8-4)6(9)10-2;/h3H,1-2H3,(H,7,8);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHDBTBQWVGTRFU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(N1)C(=O)OC.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
176.60 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.